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Compound of Interest

Compound Name: p-Menthane hydroperoxide

Cat. No.: B1581428

This technical guide provides comprehensive safety and handling information for p-Menthane
hydroperoxide (PMHP), intended for researchers, scientists, and drug development
professionals.

Overview of p-Menthane Hydroperoxide (PMHP)

p-Menthane hydroperoxide (CAS No: 80-47-7) is an organic peroxide used extensively as a
radical initiator for emulsion polymerizations.[1] It is instrumental in the production of polymers
such as styrene-butadiene rubber (SBR), acrylonitrile butadiene styrene (ABS), and styrene-
acrylonitrile (SAN), as well as acrylic and methacrylic polymers.[1][2][3] Derived from
turpentine, PMHP is also used as a cross-linking agent and in specialized chemical syntheses.
[1][4] It is typically supplied as a colorless to pale yellow liquid, often diluted with a solvent like
isododecane.[1][2]

Hazard Identification and Classification

PMHP is classified as a Type D or Type F organic peroxide, posing significant thermal and
reactive hazards.[1][5] It is a strong oxidizing agent that can undergo self-accelerating
decomposition if heated or contaminated, potentially leading to fire or explosion.[1][6][7][8] The
primary hazards include thermal instability, flammability, severe skin and eye damage, and
harm if inhaled.[1][6][9][10]

Table 2.1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H242: Heating may cause a

Organic Peroxides Type D/ F ]
fire.[5][9][10][11]

H226: Flammable liquid and

Flammable Liquids Category 3
vapour.[5][9]
H314: Causes severe skin
Skin Corrosion/Irritation Sub-category 1A/1B burns and eye damage.[5][9]
[10][11]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage.[5][9]
o ) H332: Harmful if inhaled.[10]
Acute Toxicity (Inhalation) Category 4

[11]

- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[5][9]

H304: May be fatal if

Aspiration Hazard Category 1 swallowed and enters airways.

[5]19]

Physical, Chemical, and Toxicological Properties

Understanding the properties of PMHP is critical for its safe handling.

Table 3.1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C10H2002 [2][3]
Molecular Weight 172.26 g/mol [11[2][3][10]
Appearance Colorless to pale yellow liquid [1][2][10]

Flash Point 53°C - 127°F (~53°C) [1][4][7][10][11]
Boiling Point ~255.8°C at 760 mmHg [4][11]

Density / Specific Gravity 0.91 - 0.96 g/cm3 (11041071

Insoluble in water; Soluble in
Solubility organic solvents (alcohols, [1112][71[10]

esters, ethers, hydrocarbons)

Self-Accelerating
N 80°C [3][12]
Decomposition Temp. (SADT)

Theoretical Active Oxygen
~9.3% [12]
Content

ble 3.2: Toxicological

Metric Value Species Notes
LD50 (Oral) > 2000 mg/kg Rat [9]
LC50 (Inhalation) Data not available Rat [9]
LD50 (Dermal) Data not available Rabbit [9]

Safe Handling and Storage Protocols

Strict adherence to safety protocols is mandatory when working with PMHP.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a full-face shield.[9][11]
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o Skin Protection: Use chemical-resistant gloves (e.g., neoprene or nitrile rubber) and a flame-
retardant lab coat or apron.[9][11] Impervious clothing and shoes with conductive soles are
recommended.[5][11]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[1] If vapor concentrations are high or ventilation is inadequate, use a NIOSH-approved
organic vapor respirator.[9]

Handling Procedures

o Keep away from heat, sparks, open flames, and other ignition sources.[1][13]

Use only non-sparking tools and explosion-proof equipment.[5][9]

Ground and bond containers and receiving equipment to prevent static discharge.[9][13]

Avoid contact with skin, eyes, and clothing.[13]

Never return unused material to the original container.[14]

Minimize the quantity at the workplace to what is needed for a single shift or experiment.[15]

Storage Conditions

 Store in original, tightly closed containers in a cool, dry, well-ventilated area.[4][13][16]
» Protect from direct sunlight and store away from heat sources.[1][14][16]

e Maintain storage temperature below the recommended maximum (e.g., 25-30°C) and well
below the SADT of 80°C.[3][12][14]

» Store separately from incompatible materials such as acids, bases, reducing agents,
accelerators, combustible materials, and metals or rust.[6][9][15][16]

» Do not stack containers more than two high unless palletized.[15]
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Caption: Workflow for the safe handling of p-Menthane hydroperoxide.
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Emergency Procedures
Spill Response

e Immediate Actions: ELIMINATE all ignition sources.[7][8] Evacuate non-essential personnel
and isolate the spill area (e.g., 50 meters for a liquid spill).[7][8]

» Containment: For small spills, absorb with an inert, non-combustible, damp material like
sand, vermiculite, or perlite.[7][10][16] Do NOT use combustible absorbents like paper or
cellulose-based materials.[7][8]

o Cleanup: Using clean, non-sparking tools, place the absorbed material into a loosely covered
plastic container for disposal.[7][10] Do not seal the container tightly to allow for venting.[17]

o Large Spills: Dike the spill to prevent spreading. Consider initial evacuation for at least 250
meters in all directions.[7][8]
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Caption: Emergency procedure for a p-Menthane hydroperoxide spill.
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Fire Fighting

o Suitable Extinguishing Media: For small fires, use water spray or fog, dry chemical, CO2, or
regular foam.[7][9][10] For large fires, flood the area with water from a distance.[7][11]

o Firefighter Precautions: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[9] Cool containers exposed to fire with flooding quantities of water to
prevent rupture and decomposition.[9][11] Fight fire from a maximum distance, as containers
may explode when heated.[7][11]

First Aid Measures

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen and seek immediate medical attention.[8][9]

» Skin Contact: Immediately remove all contaminated clothing.[9] Flood the affected skin with
large amounts of water for at least 15 minutes, then wash gently with soap and water.[8][9]
Seek immediate medical attention.[9]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes, removing contact lenses if present.[8][9] Seek immediate medical attention.[8][9]

 Ingestion: Do NOT induce vomiting.[9][13] Rinse the mouth with water. If the person is
conscious, have them drink plenty of water to dilute the substance.[9] Call a poison control
center or doctor immediately.[9]

Experimental Protocol: Use as a Polymerization
Initiator

This section provides a generalized methodology for using PMHP as a radical initiator in an
emulsion polymerization reaction. Note: This is a representative protocol. Researchers must
adapt it based on specific monomer systems, desired polymer properties, and a thorough risk
assessment.

Materials and Setup
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Reaction vessel equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and
thermocouple.

Monomer (e.g., styrene, acrylic acid).
Surfactant solution (e.g., sodium dodecyl sulfate in deionized water).
PMHP initiator solution (prepared in a suitable solvent if necessary).

All manipulations of pure or concentrated PMHP must be done in a fume hood.

Methodology

Vessel Preparation: The reaction vessel is charged with the surfactant solution and purged
with nitrogen for at least 30 minutes to remove oxygen.

Monomer Addition: The monomer is added to the vessel, and the mixture is stirred to form an
emulsion. The temperature is raised to the target reaction temperature (typically 70-90°C).[1]

Initiator Preparation (Safety Critical): In a fume hood, the required amount of PMHP (e.g.,
0.37-2.4 g per batch for SBR systems) is carefully measured.[1] Avoid any contact with
metal spatulas; use glass or compatible plastic pipettes.

Initiation: The PMHP is added to the heated reaction mixture to initiate polymerization. The
addition may be done in one portion or fed over time to control the reaction rate.

Polymerization: The reaction is allowed to proceed at the set temperature for a
predetermined time, with continuous stirring and nitrogen blanketing.

Termination and Workup: Once the desired conversion is reached, the reaction is cooled,
and any residual monomer is removed. The resulting polymer latex is then collected and
purified.
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Caption: Experimental workflow for PMHP-initiated emulsion polymerization.
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Reactivity and Decomposition Hazards

The primary hazard of organic peroxides is their thermal instability.[6]

o Thermal Decomposition: PMHP will decompose exothermically if its Self-Accelerating
Decomposition Temperature (SADT) of 80°C is reached.[6][12] This can create a runaway
reaction, generating large volumes of flammable and toxic gases and potentially leading to a
fire or explosion.[6][17] Explosive decomposition may occur at temperatures above 60°C.[9]

o Contamination: Decomposition can be triggered at temperatures much lower than the SADT
by contamination with incompatible materials, including acids, bases, metal salts, and
reducing agents.[6][9]

o Hazardous Decomposition Products: Thermal decomposition produces hazardous products
including carbon monoxide, carbon dioxide, and other acrid fumes.[9]
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Caption: Logical diagram of PMHP decomposition triggers and hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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